2-(Aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride
Overview
Description
Synthesis Analysis
The synthesis pathway for 2-(Aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride involves the reaction of two starting materials, glycine and formaldehyde, followed by a series of chemical transformations to yield the final product. The synthesis of N - (5- (4-fluorophenyl)thiazol-2-yl)-3- (furan-2-yl)propanamide involves the reaction of 2-amino-5-bromothiazole with 3- (furan-2-yl)propanoic acid .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C6H8N2O2S.2ClH/c7-2-5-8-4 (3-11-5)1-6 (9)10;;/h3H,1-2,7H2, (H,9,10);2*1H .Scientific Research Applications
Medicinal Chemistry Applications
Thiazole derivatives have been extensively studied for their potential as therapeutic agents due to their significant biological activities. For instance, benzofused thiazole analogs have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. These compounds, upon evaluation, showed promising anti-inflammatory activity comparable to standard references and demonstrated potential antioxidant activity against reactive species such as H2O2, DPPH, SO, and NO. This research underscores the potential of thiazole derivatives in developing new anti-inflammatory and antioxidant agents (Raut et al., 2020).
Polymer Science Applications
In polymer science, divalent metal salts of p-aminobenzoic acid, which is structurally similar to the thiazole derivative , have been used as precursors for synthesizing ionic polymers. These polymers, incorporating metal directly into their structure, demonstrate the versatility of thiazole derivatives in creating materials with novel properties. The ability to react with compounds having functional groups capable of reacting with amino groups provides a pathway to a wide range of polymeric materials, including polyureas and polyurethane-ureas, which are obtained through polyaddition reactions (Matsuda, 1997).
Biochemical Studies Applications
In the realm of biochemical studies, thiazole derivatives have been used as probes and functional groups in peptides and proteins to study structure and dynamics. For example, the unnatural amino acid 2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid (TOAC) has been employed in peptide studies. TOAC's rigid structure and ability to be incorporated into peptides through peptide bonds make it a valuable tool for analyzing peptide secondary structure and dynamics, utilizing various physical techniques such as EPR spectroscopy and NMR (Schreier et al., 2012).
Properties
IUPAC Name |
2-(aminomethyl)-1,3-thiazole-4-carboxylic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S.2ClH/c6-1-4-7-3(2-10-4)5(8)9;;/h2H,1,6H2,(H,8,9);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWYMVCCEMWCYNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CN)C(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1461713-64-3 |
Source
|
| Record name | 2-(aminomethyl)-1,3-thiazole-4-carboxylic acid dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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